Cas no 1803604-63-8 (6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile structure
1803604-63-8 structure
Product Name:6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
CAS No:1803604-63-8
MF:C6H4ClN3O2
MW:185.567859649658
MDL:MFCD28714534
CID:4617658
PubChem ID:119031105
Update Time:2025-07-23

6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
    • 5-Pyrimidinecarbonitrile, 4-chloro-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-
    • MDL: MFCD28714534
    • Inchi: 1S/C6H4ClN3O2/c1-10-5(11)3(2-8)4(7)9-6(10)12/h1H3,(H,9,12)
    • InChI Key: NRGGSKQJLCNFET-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(=O)C(C#N)=C(Cl)N1

6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Pricemore >>

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Additional information on 6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

Research Brief on 6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS: 1803604-63-8)

6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS: 1803604-63-8) is a pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and modulation of cellular pathways. Recent studies have explored its potential applications in drug discovery, focusing on its structural versatility and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile as a precursor in the development of novel kinase inhibitors. The research demonstrated its efficacy in forming stable interactions with the ATP-binding sites of several kinases, making it a promising scaffold for anticancer drug design. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers synthesized a series of analogs derived from 6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile. These analogs exhibited potent inhibitory activity against inflammatory mediators, suggesting potential applications in treating chronic inflammatory diseases. The study emphasized the compound's ability to modulate NF-κB signaling pathways, which are critical in inflammation and immune responses.

In addition to its therapeutic potential, recent pharmacokinetic studies have investigated the metabolic stability and bioavailability of 6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile. A 2024 preprint on ChemRxiv revealed that structural modifications at the 3-methyl position could enhance its metabolic stability, addressing earlier challenges related to rapid clearance in vivo. This finding opens new avenues for optimizing the compound's drug-like properties.

Overall, the latest research underscores the versatility of 6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS: 1803604-63-8) as a valuable building block in medicinal chemistry. Its applications span from kinase inhibition to anti-inflammatory therapy, with ongoing studies focusing on improving its pharmacokinetic profile. Future directions may include exploring its use in combination therapies and further structural optimization to enhance target specificity.

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